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‘ Compound of Interest

Compound Name: 2-Fluoro-5-(hydroxymethyl)benzonitrile
CAS No.: 227609-85-0
Cat. No.: B1272633

Get Quote

2-Fluoro-5-(hydroxymethyl)benzonitrile is a multifunctional aromatic compound that serves as a valuable and versatile building block in modern or
realms of medicinal chemistry and drug development, stems from the distinct and orthogonal reactivity of its three primary functional loci: the nitrile gr
electronically-biased aromatic ring. This guide provides an in-depth analysis of these reactive sites, elucidating the chemical principles that govern the

\

insights into their synthetic manipulation. For researchers and drug development professionals, a thorough understanding of this molecule's reactivity
routes to complex target molecules, such as the GLP-1 receptor agonist, danuglipron.[1][2]

The strategic placement of a fluorine atom ortho to the nitrile group creates a powerful synergy. The cyano group, a strong electron-withdrawing grouj
nucleophilic aromatic substitution (SNAr), while the fluorine atom itself serves as an excellent leaving group in this context.[3][4] The hydroxymethyl g
variety of classical transformations, including oxidation, esterification, and conversion to a leaving group. This trifecta of functionality allows for a step
making 2-Fluoro-5-(hydroxymethyl)benzonitrile a cornerstone intermediate for constructing complex molecular scaffolds.

Visualizing the Reactive Loci
The molecule's reactivity can be conceptually divided into three distinct zones, each offering a unique set of synthetic possibilities.
Figure 1: Key reactive sites of 2-Fluoro-5-(hydroxymethyl)benzonitrile.

Analysis of Reactive Site 1: The Nitrile Group (-C=N)

The benzonitrile moiety is a cornerstone functional group in organic synthesis, characterized by the strong electron-withdrawing nature of the cyano ¢
electrophilic and susceptible to a range of transformations.

Hydrolysis to Carboxylic Acids and Amides

The nitrile group can be fully hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid, 4-fluoro-3-formylbenzoic acid. Thi
benzamide intermediate, which can sometimes be isolated under milder conditions. The strong electron-withdrawing character of the nitrile accelerate
protonated nitrile carbon.[5][6]

Reduction to Primary Amines

A synthetically crucial transformation is the reduction of the nitrile to a primary amine, yielding [2-fluoro-5-(hydroxymethyl)phenylJmethanamine. This g
molecular elaboration.

« Common Reducing Agents:
o Lithium Aluminum Hydride (LiAlHa4): A powerful, non-selective reducing agent effective for this transformation.

o Catalytic Hydrogenation: Hydrogen gas (Hz) in the presence of catalysts like Raney Nickel or Palladium on carbon (Pd/C) is a common industria
avoid reduction of the aromatic ring under harsh conditions.[7]
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Addition of Organometallic Reagents

The electrophilic carbon of the nitrile can be attacked by potent carbon nucleophiles such as Grignard reagents (R-MgBr) or organolithium reagents (|
which upon acidic workup, hydrolyzes to a ketone. This provides a robust method for carbon-carbon bond formation.[8]

Analysis of Reactive Site 2: The Hydroxymethyl Group (-CH20H)

The hydroxymethyl group is a primary benzylic alcohol, a functional group amenable to a wide array of well-established synthetic operations.

Oxidation to Aldehydes and Carboxylic Acids

The controlled oxidation of the hydroxymethyl group is one of the most important reactions for this molecule, providing access to either the aldehyde

» Selective Oxidation to Aldehyde: To obtain the valuable intermediate 2-Fluoro-5-formylbenzonitrile, a mild and selective oxidizing agent is required
chlorochromate (PCC) is a standard reagent for this purpose.[9] The reaction is typically performed at room temperature in an anhydrous solvent lil

» Oxidation to Carboxylic Acid: Stronger oxidizing agents, such as potassium permanganate (KMnOa4) or chromic acid (generated from CrOs and H2¢
the carboxylic acid.

Dissolve 2-Fluoro-5-(hydroxymethyl)benzonitrile
in anhydrous Dichloromethane (DCM).
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Figure 2: Workflow for the selective oxidation of the hydroxymethyl group.

Conversion to Benzylic Halides
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The hydroxyl group can be readily converted into a good leaving group, most commonly a halide. This transformation activates the benzylic position f
reactions.

» Reagents for Chlorination: Thionyl chloride (SOCI2) or oxalyl chloride.
* Reagents for Bromination: Phosphorus tribromide (PBrs) or N-Bromosuccinimide (NBS) under radical conditions.[2]

Analysis of Reactive Site 3: The Aromatic Ring

The reactivity of the benzene ring is dictated by the combined electronic effects of its three substituents. The dominant reaction pathway is Nucleophi
consequence of the powerful activating effect of the ortho-nitrile group and the fluorine atom's capacity as a leaving group.

Nucleophilic Aromatic Substitution (SNAr)

This is arguably the most significant reaction for this scaffold. The SNAr reaction is highly favored due to two key factors:
« Ring Activation: The aromatic ring is rendered electron-poor by the strongly electron-withdrawing nitrile group.[3][5]

« Intermediate Stabilization: The crucial rate-determining step is the attack of a nucleophile at the carbon bearing the fluorine atom.[3][10] The resulti
Meisenheimer complex) is exceptionally well-stabilized by resonance, with the negative charge delocalized onto the electronegative nitrogen atom

This ortho-relationship between the activating group (-CN) and the leaving group (-F) is critical for high reactivity.
Figure 3: The Addition-Elimination mechanism of SNAr.

« Common Nucleophiles: A wide range of nucleophiles can displace the fluorine, including amines (R-NHz), alkoxides (R-O~), and thiols (R-S~), enal

Electrophilic Aromatic Substitution (EAS)

Electrophilic substitution on this ring is strongly disfavored. Both the nitrile and fluoro groups are deactivating towards electrophilic attack due to their
While the hydroxymethyl group is considered nearly neutral or very weakly activating, its influence is insufficient to overcome the powerful deactivatio
require harsh conditions and would likely lead to a complex mixture of products with poor regioselectivity. Therefore, SNAr is the preferred method for

Summary of Key Transformations

The table below summarizes the principal reactions at each of the molecule's reactive sites, providing a quick reference for synthetic planning.

Reactive Site Reaction Type Reagents & Conditions Produc

Nitrile Group Hydrolysis H3O* or OH-, heat Carboxy

Reduction LiAlH4; or Hz2, Raney Ni/Pd-C Primary Amine

Grignard Addition 1. R-MgBr; 2. H3:O0* Ketone

Hydroxymethyl Group Selective Oxidation PCC, CH2Cl2 Aldehyd:

Full Oxidation KMnOa4 or CrO3/H2S0a4 Carboxylic Acid

Halogenation SOCIz or PBrs Benzyl Halide

Aromatic Ring Nucleophilic Substitution (SNATr) Nu- (e.g., RNHz, RO, RS") C-Nu Bo
Conclusion

2-Fluoro-5-(hydroxymethyl)benzonitrile is a synthetically powerful intermediate due to the well-differentiated reactivity of its functional groups. The
to a host of classical transformations, while the aromatic core is primed for highly efficient nucleophilic aromatic substitution. This orthogonality allows
one site while leaving the others intact. By understanding the electronic and steric factors that govern the reactivity at each locus, researchers can ha
construct complex and novel chemical entities for pharmaceutical and materials science applications.
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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